Cas no 189753-33-1 (2-fluoro-1-methoxy-4-(2-nitroethenyl)benzene)

• Product Name: 2-fluoro-1-methoxy-4-(2-nitroethenyl)benzene
• CAS No: 189753-33-1
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 1383330
• PubChem ID: 14169323
• Update Time: 2025-10-30

2-fluoro-1-methoxy-4-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-methoxy-4-[(e)-2-nitrovinyl]benzene
• benzene, 2-fluoro-1-methoxy-4-[(E)-2-nitroethenyl]-
• LogP
• 2-Fluoro-1-methoxy-4-[(E)-2-nitrovinyl]benzene; benzene, 2-fluoro-1-methoxy-4-[(E)-2-nitroethenyl]-; LogP
• 2-FLUORO-1-METHOXY-4-(2-NITROVINYL)BENZENE
• 2-fluoro-1-methoxy-4-(2-nitroethenyl)benzene
• SCHEMBL1467333
• 189753-33-1
• 2-fluoro-1-methoxy-4-[(E)-2-nitroethenyl]benzene
• EN300-1838862
• AKOS006277041
• A804135
• 118958-80-8

• Inchi： 1S/C9H8FNO3/c1-14-9-3-2-7(6-8(9)10)4-5-11(12)13/h2-6H,1H3/b5-4+
• InChI Key： NBRBTSOZKVSPSK-SNAWJCMRSA-N
• SMILES： FC1C=C(/C=C/[N+](=O)[O-])C=CC=1OC

Computed Properties

• Exact Mass: 197.04884
• Monoisotopic Mass: 197.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.272
• Boiling Point: 321°C at 760 mmHg
• Flash Point: 147.9°C
• Refractive Index: 1.561
• PSA: 52.37
• LogP: 2.60490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-fluoro-1-methoxy-4-(2-nitroethenyl)benzene

Comprehensive Overview of 2-Fluoro-1-Methoxy-4-(2-Nitroethenyl)Benzene (CAS No. 189753-33-1)

2-Fluoro-1-methoxy-4-(2-nitroethenyl)benzene (CAS No. 189753-33-1) is a fluorinated aromatic compound with a nitroethenyl functional group, widely recognized for its versatility in organic synthesis and material science. This compound, often referred to by its systematic name or abbreviated as FMNEB, has garnered significant attention due to its unique electronic properties and potential applications in pharmaceuticals, agrochemicals, and advanced materials. Researchers and industries are increasingly exploring its role as a building block for high-performance polymers, photoactive materials, and specialty chemicals.

The molecular structure of 2-fluoro-1-methoxy-4-(2-nitroethenyl)benzene combines a fluorine atom and a methoxy group on a benzene ring, linked to a nitroethenyl moiety. This configuration imparts distinct reactivity, making it valuable for cross-coupling reactions, electrophilic substitutions, and click chemistry. Recent studies highlight its utility in designing fluorescent probes and organic semiconductors, aligning with the growing demand for sustainable and energy-efficient technologies. Users searching for "nitroethenyl benzene derivatives" or "fluorinated aromatic compounds applications" will find this compound particularly relevant.

In the context of green chemistry, 2-fluoro-1-methoxy-4-(2-nitroethenyl)benzene is being investigated as a precursor for eco-friendly catalysts and biodegradable materials. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal to modern laboratories aiming for reduced solvent waste and higher yields. Discussions around "sustainable chemical synthesis" and "green alternatives to traditional reagents" often cite this compound as an example of innovation in the field.

From a commercial perspective, the demand for CAS No. 189753-33-1 is driven by its role in developing advanced OLED materials and pharmaceutical intermediates. Its electron-withdrawing nitroethenyl group makes it a candidate for optoelectronic devices, a hot topic in materials science. Queries like "nitroethenyl compounds in OLEDs" or "fluorinated benzene derivatives for drug discovery" reflect the compound's interdisciplinary relevance. Manufacturers and suppliers are increasingly listing it under categories such as "high-purity aromatic intermediates" and "custom synthesis building blocks."

Safety and handling of 2-fluoro-1-methoxy-4-(2-nitroethenyl)benzene adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under most regulatory frameworks, its storage recommendations include protection from light and moisture to maintain stability. Researchers frequently search for "storage conditions for nitroethenyl compounds" and "handling fluorinated aromatics," underscoring the need for clear technical guidelines.

In summary, 2-fluoro-1-methoxy-4-(2-nitroethenyl)benzene (CAS No. 189753-33-1) represents a multifaceted compound bridging academia and industry. Its applications span from organic electronics to medicinal chemistry, resonating with trends like "smart materials" and "precision synthesis." As innovation accelerates, this compound is poised to remain a key player in the evolving landscape of functional chemicals.